Cas no 1396807-86-5 (1-acetyl-N-(4-fluorophenyl)methylazetidine-3-carboxamide)

• Product Name: 1-acetyl-N-(4-fluorophenyl)methylazetidine-3-carboxamide
• CAS No: 1396807-86-5
• MF: C₁₃H₁₅FN₂O₂
• MW: 250.268806695938
• CID: 6586831
• PubChem ID: 71785208
• Update Time: 2025-06-09

1-acetyl-N-(4-fluorophenyl)methylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-N-(4-fluorophenyl)methylazetidine-3-carboxamide
• 1-acetyl-N-[(4-fluorophenyl)methyl]azetidine-3-carboxamide
• 1396807-86-5
• VU0532579-1
• F6125-0214
• 1-acetyl-N-(4-fluorobenzyl)azetidine-3-carboxamide
• AKOS024532761

• Inchi： 1S/C13H15FN2O2/c1-9(17)16-7-11(8-16)13(18)15-6-10-2-4-12(14)5-3-10/h2-5,11H,6-8H2,1H3,(H,15,18)
• InChI Key： ZSTYEWUAECZRLX-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CC(C(NCC2=CC=C(F)C=C2)=O)C1

Computed Properties

• Exact Mass: 250.11175589g/mol
• Monoisotopic Mass: 250.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.4Ų

Additional information on 1-acetyl-N-(4-fluorophenyl)methylazetidine-3-carboxamide

Professional Introduction to Compound with CAS No. 1396807-86-5 and Product Name: 1-acetyl-N-(4-fluorophenyl)methylazetidine-3-carboxamide

1-acetyl-N-(4-fluorophenyl)methylazetidine-3-carboxamide, identified by its CAS number 1396807-86-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of both acetyl and fluoro substituents in its molecular structure imparts unique chemical properties, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 1-acetyl-N-(4-fluorophenyl)methylazetidine-3-carboxamide consists of a five-membered azetidine ring, which is a crucial feature for its biological interactions. The ring is functionalized with an acetyl group at the 1-position, a methylazetidine moiety at the 3-position, and a 4-fluorophenyl group at the nitrogen atom. This specific arrangement of functional groups enhances the compound's potential to interact with biological targets, such as enzymes and receptors, thereby influencing its pharmacological effects.

In recent years, there has been a growing interest in azetidine derivatives due to their ability to modulate various biological pathways. The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as fluorine substitution can significantly alter the pharmacokinetic properties of a molecule, including its metabolic stability and binding affinity. This feature makes 1-acetyl-N-(4-fluorophenyl)methylazetidine-3-carboxamide an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Azetidine derivatives have been shown to exhibit neuroprotective properties, which are attributed to their ability to inhibit specific enzymes involved in neurodegenerative processes. For instance, studies have demonstrated that certain azetidine-based compounds can modulate the activity of acetylcholinesterase, an enzyme critical for maintaining cognitive function. The acetyl group in 1-acetyl-N-(4-fluorophenyl)methylazetidine-3-carboxamide may further enhance its interaction with this enzyme, potentially leading to improved efficacy in treating conditions such as Alzheimer's disease.

Additionally, the 4-fluorophenyl moiety has been extensively studied for its role in enhancing binding affinity to biological targets. Fluoro-substituted aromatic rings are commonly found in approved drugs due to their ability to improve metabolic stability and lipophilicity. This characteristic suggests that 1-acetyl-N-(4-fluorophenyl)methylazetidine-3-carboxamide could be a promising lead compound for developing drugs with enhanced pharmacological profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating the potential interactions between 1-acetyl-N-(4-fluorophenyl)methylazetidine-3-carboxamide and target proteins. These studies have indicated that the compound may bind effectively to several key enzymes and receptors involved in neurological disorders, inflammation, and cancer.

The synthesis of 1-acetyl-N-(4-fluorophenyl)methylazetidine-3-carboxamide presents unique challenges due to the complexity of its molecular structure. However, modern synthetic methodologies have made significant progress in facilitating the preparation of such compounds. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high yields and enantiopurity, which are essential for pharmaceutical applications.

In conclusion, 1-acetyl-N-(4-fluorophenyl)methylazetidine-3-carboxamide (CAS No. 1396807-86-5) represents a promising candidate for further investigation in drug discovery. Its unique molecular structure, characterized by an azetidine ring functionalized with an acetyl group, a methylazetidine moiety, and a 4-fluorophenyl group, positions it as a valuable scaffold for developing novel therapeutic agents. The potential applications of this compound in treating neurological disorders highlight its significance in medicinal chemistry and underscore the need for continued research into its pharmacological properties.